
Vanadium(V) Oxytripropoxide: A Technical Guide
to Safe Handling and Storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vanadium(V) oxytripropoxide

Cat. No.: B167474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive technical information and standardized protocols

for the safe handling and storage of Vanadium(V) oxytripropoxide. Adherence to these

guidelines is critical to ensure personnel safety and maintain the integrity of the compound.

Vanadium(V) oxytripropoxide is a flammable, moisture-sensitive, and potentially irritating

compound that requires careful management in a laboratory or research setting.

Hazard Identification and Classification
Vanadium(V) oxytripropoxide is classified as a hazardous substance. The primary hazards

associated with this compound are summarized in the table below.

Hazard Classification Description

Flammable Liquid The liquid and its vapors are flammable.[1]

Skin Corrosion/Irritation Causes skin irritation.[1][2]

Serious Eye Damage/Irritation Causes serious eye irritation.[1][2]

Acute Toxicity (Oral, Dermal, Inhalation)
Harmful if swallowed, in contact with skin, or if

inhaled.[1]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[1][2]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of Vanadium(V) oxytripropoxide is

provided below. Note that some sources refer to the isomer Vanadium(V) triisopropoxide oxide,

which has similar properties.

Property Value

Molecular Formula C9H21O4V[3]

Molecular Weight 244.20 g/mol [2]

Appearance Colorless to yellow-green or gold liquid.[2][4]

Boiling Point 82-83 °C @ 0.25 mmHg

Density 1.076 g/mL at 25 °C

Flash Point 76 °C (168.8 °F) - closed cup

Solubility Reacts with water.[2]

Handling and Storage Protocols
Strict protocols must be followed for the handling and storage of Vanadium(V)
oxytripropoxide to minimize risks.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Vanadium(V) oxytripropoxide:
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PPE Category Specification

Eye and Face Protection
Approved safety glasses with side shields,

chemical safety goggles, or a face shield.[5]

Skin Protection

Chemical-resistant gloves and appropriate

protective clothing to prevent skin exposure.[1]

[5]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator with an organic vapor filter

(Type A, Brown) should be used if exposure

limits are exceeded or if irritation is experienced.

[1][5]

Storage Conditions
Proper storage is crucial to maintain the stability and integrity of Vanadium(V)
oxytripropoxide.

Storage Parameter Requirement

Temperature 2–8 °C is recommended.[2]

Atmosphere

Store under a dry, inert gas such as nitrogen,

with less than 5 ppm of moisture and oxygen.[2]

[6]

Container
Keep in the original, tightly closed container in a

dry, cool, and well-ventilated place.[1][2][6]

Location

Store in a flammables area, away from heat,

sparks, open flames, and other ignition sources.

[1][3] The storage area should be locked.[2]

Incompatible Materials
Store away from strong oxidizing agents and

water/moisture.[1][2][6]

Handling Procedures
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When handling Vanadium(V) oxytripropoxide, the following procedures should be followed:

Always work in a well-ventilated area, preferably in a chemical fume hood.[6]

Handle under a dry protective gas.[6]

Keep the container tightly sealed when not in use.[6]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Use only non-sparking tools.[1][2]

Take precautionary measures against static discharge.[1][5]

Eating, drinking, and smoking are strictly prohibited in the handling area.[2]

Wash hands thoroughly after handling.[1]

Emergency Procedures
In the event of an emergency, follow these procedures.

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get immediate medical

attention.[5]

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes. Remove contaminated

clothing. If skin irritation persists, call a

physician.[1][5]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1][5]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting unless

directed to do so by medical personnel. Get

medical attention immediately.[1][5]

Fire Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[5] DO

NOT USE WATER OR FOAM.[2]

Specific Hazards: Flammable liquid and vapor.[1] Containers may explode when heated.[1]

Vapors may form explosive mixtures with air and can travel to a source of ignition and flash

back.[1]

Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO2), and heavy

metal oxides.[1][5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures
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Personal Precautions: Wear appropriate personal protective equipment. Keep unprotected

persons away.[6]

Environmental Precautions: Do not allow the material to be released to the environment

without proper governmental permits.[6]

Methods for Containment and Cleaning Up:

Keep away from ignition sources.[6]

Absorb with a liquid-binding material such as sand, diatomite, acid binders, universal

binders, or sawdust.[6]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1]

Ensure adequate ventilation.[6]

Chemical Compatibility and Decomposition
Incompatible Materials: Strong oxidizing agents.[1][2][5] The compound also reacts with

water and moist air.[2]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include carbon oxides (COx) and vanadium oxide fumes.[2]

Hazardous Polymerization: Hazardous polymerization does not occur.[1][3]

Hazardous Reactions: None under normal processing.[1][3] However, the material reacts

with water or moist air, liberating isopropanol and vanadium oxide gel.[2]

Disposal Considerations
Waste from residues or unused products is classified as hazardous waste.[3] Dispose of the

material in accordance with local, state, and federal regulations.[5] Do not reuse empty

containers as they may retain product residue and can be hazardous.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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